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Compound of Interest

Compound Name: 1-Ethylcyclopentanol

Cat. No.: B074463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-Ethylcyclopentanol
(CAS No. 1462-96-0), a tertiary alcohol utilized as an intermediate in the synthesis of

agrochemicals, pharmaceuticals, and fragrances.[1][2] Adherence to the following protocols is

critical to ensure the safety of laboratory personnel and the integrity of research.

Chemical and Physical Properties
1-Ethylcyclopentanol is a colorless to light yellow liquid. A summary of its key physical and

chemical properties is presented in Table 1 for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b074463?utm_src=pdf-interest
https://www.benchchem.com/product/b074463?utm_src=pdf-body
https://www.nbinno.com/?news/gp-1-ethylcyclopentanol-cas-1462-96-0-comprehensive-overview-and-applications
https://amp.chemicalbook.com/ProductChemicalPropertiesCB5112632_EN.htm
https://www.benchchem.com/product/b074463?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₇H₁₄O

Molecular Weight 114.19 g/mol [1]

Appearance Colorless to light yellow liquid

Melting Point -10 °C[1]

Boiling Point 153-154 °C[3]

Density 0.909 g/mL at 25 °C[3]

Flash Point 49 °C (120.9 °F)[4]

Refractive Index 1.4570[1]

Toxicological Data
Understanding the toxicological profile of 1-Ethylcyclopentanol is essential for conducting a

thorough risk assessment. The available quantitative toxicity data is summarized in Table 2.

Metric Species Route Value

LD₅₀ Rat Oral > 2,000 mg/kg

LD₅₀ - Dermal No data available

LC₅₀ Rat Inhalation 2,000 mg/m³ (4 h)

Hazard Identification and GHS Classification
1-Ethylcyclopentanol is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).
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Signal Word: Warning[5]

Hazard Statements:

H226: Flammable liquid and vapor.[5][6]

H302: Harmful if swallowed.[5][6]

H319: Causes serious eye irritation.[5][6]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the

Safety Data Sheet (SDS).[5] Key precautions include:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.

No smoking.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5]

P403+P235: Store in a well-ventilated place. Keep cool.

Experimental Protocol: Synthesis of 1-
Ethylcyclopentanol via Grignard Reaction
The synthesis of 1-Ethylcyclopentanol is commonly achieved through the Grignard reaction, a

powerful method for forming carbon-carbon bonds.[1][3] The following protocol outlines the

synthesis from cyclopentanone and an ethyl Grignard reagent (e.g., ethylmagnesium bromide).

Materials:

Magnesium turnings

Ethyl bromide
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Anhydrous diethyl ether

Cyclopentanone

Saturated aqueous ammonium chloride solution

Anhydrous sodium sulfate

Round-bottom flask, dropping funnel, reflux condenser (all oven-dried)

Magnetic stirrer and stir bar

Ice bath

Procedure:

Preparation of the Grignard Reagent:

Place magnesium turnings in the oven-dried round-bottom flask equipped with a magnetic

stir bar.

Assemble the flask with the dropping funnel and reflux condenser.

Add a solution of ethyl bromide in anhydrous diethyl ether to the dropping funnel.

Slowly add a small portion of the ethyl bromide solution to the magnesium. The reaction

should initiate, as evidenced by bubbling and a cloudy appearance. If the reaction does

not start, gentle warming or the addition of a small crystal of iodine may be necessary.

Once the reaction has started, add the remaining ethyl bromide solution dropwise at a rate

that maintains a gentle reflux.

After the addition is complete, stir the mixture until the magnesium is consumed.

Reaction with Cyclopentanone:

Cool the Grignard reagent solution in an ice bath.

Add a solution of cyclopentanone in anhydrous diethyl ether to the dropping funnel.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add the cyclopentanone solution dropwise to the stirred Grignard reagent, maintaining the

temperature below 20°C.

After the addition is complete, allow the mixture to stir at room temperature for at least one

hour.

Work-up:

Carefully pour the reaction mixture over a mixture of crushed ice and saturated aqueous

ammonium chloride solution.

Separate the organic layer.

Extract the aqueous layer with diethyl ether.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter and remove the solvent by rotary evaporation.

Purification:

Purify the crude 1-Ethylcyclopentanol by distillation.

Experimental Workflow Diagram:
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Grignard Reagent Preparation

Reaction

Work-up & Purification

Mg turnings in oven-dried flask

Add EtBr in anhydrous ether dropwise

Stir until Mg is consumed

Cool Grignard reagent

Proceed to reaction

Add cyclopentanone in anhydrous ether dropwise

Stir at room temperature

Quench with aq. NH4Cl

Proceed to work-up

Separate & extract with ether

Dry, filter, & concentrate

Distill to purify

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-Ethylcyclopentanol.
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Spill and Emergency Procedures
Spill Response
In the event of a 1-Ethylcyclopentanol spill, immediate and appropriate action is necessary to

mitigate risks.

Spill Response Workflow:
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Spill Occurs

Alert personnel & evacuate immediate area

Assess spill size & hazards

Small Spill?

Large Spill / Fire Hazard

No

Don appropriate PPE

Yes

Evacuate laboratory & call emergency services Remove ignition sources & ensure ventilation

Contain spill with absorbent material

Collect absorbed material into a sealed container

Decontaminate spill area

Dispose of as hazardous waste

Spill Cleaned

Click to download full resolution via product page

Caption: Logical workflow for handling a 1-Ethylcyclopentanol spill.
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Detailed Spill Cleanup Procedure:

Alert Personnel: Immediately notify others in the vicinity of the spill.

Evacuate: If the spill is large or poses a significant fire or inhalation risk, evacuate the area

and activate the fire alarm.

Ventilate: Ensure the area is well-ventilated.

Eliminate Ignition Sources: Remove all sources of ignition from the area.

Personal Protective Equipment (PPE): Don appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat.

Containment: For small spills, contain the liquid with an inert absorbent material such as

vermiculite, dry sand, or earth.

Collection: Carefully collect the absorbed material into a sealed, labeled container for

hazardous waste disposal.

Decontamination: Clean the spill area with soap and water.

Disposal: Dispose of all contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.

First Aid Measures
Prompt first aid is crucial in the event of exposure to 1-Ethylcyclopentanol.[5]

First Aid Procedures by Exposure Route:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b074463?utm_src=pdf-body
https://wap.guidechem.com/msds/1462-96-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation Skin Contact Eye Contact Ingestion

Exposure Occurs

Move to fresh air Remove contaminated clothing Rinse cautiously with water for several minutes Rinse mouth with water

If not breathing, give artificial respiration

Seek medical attention

Wash skin with soap & water

Seek medical attention if irritation persists

Remove contact lenses, if present & easy to do

Seek medical attention

Do NOT induce vomiting

Seek immediate medical attention

Click to download full resolution via product page

Caption: First aid procedures for different exposure routes.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly

with soap and plenty of water. Seek medical attention if irritation develops or persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Handling and Storage
Handling: Work in a well-ventilated area, preferably in a chemical fume hood.[5] Avoid

contact with skin, eyes, and clothing. Avoid breathing vapor or mist. Keep away from ignition
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sources and use non-sparking tools.[5]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as oxidizing agents. The recommended storage temperature

is between 2-8°C.[4]

By adhering to these safety and handling precautions, researchers, scientists, and drug

development professionals can minimize the risks associated with 1-Ethylcyclopentanol and

ensure a safe laboratory environment. Always consult the most recent Safety Data Sheet

(SDS) for this chemical before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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